Cas no 1416948-66-7 (N-(2-ethylbutyl)hydroxylamine)

N-(2-ethylbutyl)hydroxylamine structure

Product Name:N-(2-ethylbutyl)hydroxylamine

CAS No:1416948-66-7

Molecular Formula:C₆H₁₅NO

Molecular Weight:117.189401865005

CID:5771990

PubChem ID:21111942

N-(2-ethylbutyl)hydroxylamine Properties

Names and Identifiers

- N-(2-ethylbutyl)hydroxylamine
- AKOS021004326
- EN300-1859255
- SCHEMBL1678997
- 1416948-66-7
- InChIKey： LWDHLMSQVUYHJJ-UHFFFAOYSA-N
- Inchi： 1S/C6H15NO/c1-3-6(4-2)5-7-8/h6-8H,3-5H2,1-2H3
- SMILES： ONCC(CC)CC

Computed Properties

Exact Mass: 117.115364102g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 117.115364102g/mol
Heavy Atom Count: 8
Complexity: 43.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 32.3Å²

N-(2-ethylbutyl)hydroxylamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1859255-0.05g	N-(2-ethylbutyl)hydroxylamine	1416948-66-7		0.05g	$348.0	2023-09-18

N-(2-ethylbutyl)hydroxylamine Related Literature

1. Hollow shell-in-shell Ni3S4@Co9S8 tubes derived from core–shell Ni-MOF-74@Co-MOF-74 as efficient faradaic electrodes†

Hui Li,Fan Yue,Hongtao Xie,Chao Yang,Yi Zhang,Liugen Zhang,Jide Wang CrystEngComm, 2018,20, 889-895
2. N,N-Diarylamino end-capping as a new strategy for simultaneously enhancing open-circuit voltage, short-circuit current density and fill factor in small molecule organic solar cells†

Daobin Yang,Youqin Zhu,Yan Jiao,Lin Yang,Qianqian Yang,Qian Luo,Xuemei Pu,Yan Huang,Suling Zhao,Zhiyun Lu RSC Adv., 2015,5, 20724-20733
3. Examining the substituent effect on mycosporine-inspired ultraviolet filters†‡

Martin Wills,Vasilios G. Stavros Phys. Chem. Chem. Phys., 2023,25, 7401-7406
4. A highly active organocatalyst for the asymmetric α-aminoxylation of aldehydes and α-hydroxylation of ketones†

Xinyuan Fan,Esther Alza RSC Adv., 2012,2, 6164-6166
5. KeteneClaisen rearrangement of camphor-derived 1,3-oxathianes: complete control of tertiary and quaternary stereogenic centres†

Varinder K. Aggarwal,Alessandra Lattanzi,Daniel Fuentes Chem. Commun., 2002, 2534-2535
6. Front cover

Environ. Sci.: Water Res. Technol., 2018,4, 339-340
7. Inside front cover

Phys. Chem. Chem. Phys., 2023,25, 24172-24172
8. New two-dimensional porous graphitic carbon nitride nanosheets for highly efficient photocatalytic hydrogen evolution under visible-light irradiation†

Kodai Iwasaki,Lihua Lin,Yuichi Yamaguchi,Yuko Shibayama,Jiangjian Shi,Huijue Wu,Kazuya Nakata,Xinchen Wang,Akira Fujishima Catal. Sci. Technol., 2018,8, 3846-3852
9. Neuron-inspired multifunctional conductive hydrogels for flexible wearable sensors†

J. Mater. Chem. C, 2022,10, 4327-4335
10. Glycosylated nucleoside lipid promotes the liposome internalization in stem cells†

Sophia Ziane,Olivier Chassande Chem. Commun., 2011,47, 12598-12600

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

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